molecular formula C20H28O6 B8670119 2-Phenyl-2-[2-(tetrahydro-pyran-2-yloxy)-ethyl]-malonic acid diethyl ester

2-Phenyl-2-[2-(tetrahydro-pyran-2-yloxy)-ethyl]-malonic acid diethyl ester

Cat. No. B8670119
M. Wt: 364.4 g/mol
InChI Key: BIRDKPLUCKGONH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Phenyl-2-[2-(tetrahydro-pyran-2-yloxy)-ethyl]-malonic acid diethyl ester is a useful research compound. Its molecular formula is C20H28O6 and its molecular weight is 364.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Phenyl-2-[2-(tetrahydro-pyran-2-yloxy)-ethyl]-malonic acid diethyl ester suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Phenyl-2-[2-(tetrahydro-pyran-2-yloxy)-ethyl]-malonic acid diethyl ester including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-Phenyl-2-[2-(tetrahydro-pyran-2-yloxy)-ethyl]-malonic acid diethyl ester

Molecular Formula

C20H28O6

Molecular Weight

364.4 g/mol

IUPAC Name

diethyl 2-[2-(oxan-2-yloxy)ethyl]-2-phenylpropanedioate

InChI

InChI=1S/C20H28O6/c1-3-23-18(21)20(19(22)24-4-2,16-10-6-5-7-11-16)13-15-26-17-12-8-9-14-25-17/h5-7,10-11,17H,3-4,8-9,12-15H2,1-2H3

InChI Key

BIRDKPLUCKGONH-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(CCOC1CCCCO1)(C2=CC=CC=C2)C(=O)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Potassium t.butoxide (112 g, 1M) in DMF (800 ml) was treated with diethyl phenylmalonate (236 g, 1M) in DMF (200 ml) then with 1-bromo-2-tetrahydropyranyloxy-ethane (209 g, 1M) in DMF (200 ml). The reaction was heated to 70° C. After 5 hours the reaction was cooled to room temperature, quenched on to water (2.5 l) and 2N HCl (500 ml), and extracted with IPE (1 l, then 500 ml). The organic extracts were washed with water, dried and evaporated to give the title compound (351 g, 96%). Glc 93%+7% unchanged diethylphenylmalonate.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
butoxide
Quantity
112 g
Type
reactant
Reaction Step Two
Quantity
236 g
Type
reactant
Reaction Step Two
Name
Quantity
800 mL
Type
solvent
Reaction Step Two
Name
Quantity
200 mL
Type
solvent
Reaction Step Two
Quantity
209 g
Type
reactant
Reaction Step Three
Name
Quantity
200 mL
Type
solvent
Reaction Step Four
Yield
96%

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